Benzoic acid, 4-(1-methylethyl)-3-nitro- (9CI)
Benzoic acid, 4-(1-methylethyl)-3-nitro- (9CI)
Brand Name:
Vulcanchem
CAS No.:
174482-81-6
VCID:
VC0071407
InChI:
InChI=1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13)
SMILES:
CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C10H11NO4
Molecular Weight:
209.2 g/mol
Benzoic acid, 4-(1-methylethyl)-3-nitro- (9CI)
CAS No.: 174482-81-6
Main Products
VCID: VC0071407
Molecular Formula: C10H11NO4
Molecular Weight: 209.2 g/mol
| CAS No. | 174482-81-6 |
|---|---|
| Product Name | Benzoic acid, 4-(1-methylethyl)-3-nitro- (9CI) |
| Molecular Formula | C10H11NO4 |
| Molecular Weight | 209.2 g/mol |
| IUPAC Name | 3-nitro-4-propan-2-ylbenzoic acid |
| Standard InChI | InChI=1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13) |
| Standard InChIKey | MHMBAGATQNUECC-UHFFFAOYSA-N |
| SMILES | CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
| PubChem Compound | 23423186 |
| Last Modified | Nov 11 2021 |
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